Cas no 54746-52-0 (L-Methionine,N-(1-oxobutyl)-)
L-Methionine,N-(1-oxobutyl)- structure
Product Name:L-Methionine,N-(1-oxobutyl)-
CAS No:54746-52-0
MF:C9H17NO3S
MW:219.301181554794
CID:377801
PubChem ID:6453068
Update Time:2025-04-19
L-Methionine,N-(1-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Methionine,N-(1-oxobutyl)-
- (2S)-2-(butanoylamino)-4-methylsulfanylbutanoic acid
- N-(1-oxobutyl)-L-methionine
- N-butanoyl-L-methionine
- DTXSID10203207
- NS00033188
- 54746-52-0
- EINECS 259-316-4
- N-butyryl-l-methionine
- SCHEMBL302152
-
- Inchi: 1S/C9H17NO3S/c1-3-4-8(11)10-7(9(12)13)5-6-14-2/h7H,3-6H2,1-2H3,(H,10,11)(H,12,13)/t7-/m0/s1
- InChI Key: NZIOTNYOYJRBSN-ZETCQYMHSA-N
- SMILES: S(C)CC[C@@H](C(=O)O)NC(CCC)=O
Computed Properties
- Exact Mass: 219.09301
- Monoisotopic Mass: 219.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- PSA: 66.4
L-Methionine,N-(1-oxobutyl)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
54746-52-0 (L-Methionine,N-(1-oxobutyl)-) Related Products
- 1999-34-4(Glycylmethionine)
- 1509-92-8(N-Acetyl-D-methionine)
- 1999-43-5(DL-Alanyl-DL-methionine)
- 1109-92-8(N-ACETYL-D-METHIONINE)
- 65-82-7(N-Acetyl-L-methionine)
- 1115-47-5(N-Acetyl-DL-methionine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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